Cas no 2171765-69-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid
• CAS No: 2171765-69-6
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 5800147
• PubChem ID: 165563522
• Update Time: 2025-05-26

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid
• EN300-1547125
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1H-pyrrol-2-yl)propanamido]methyl}butanoic acid
• 2171765-69-6

• Inchi： 1S/C27H29N3O5/c1-2-17(26(32)33)15-29-25(31)24(14-18-8-7-13-28-18)30-27(34)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-13,17,23-24,28H,2,14-16H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GUFZIMHMQTUGDU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC(C(=O)O)CC)=O)CC1=CC=CN1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid

Research Briefing on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid (CAS: 2171765-69-6)

In recent years, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid (CAS: 2171765-69-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyrrole moiety makes it a versatile building block in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a key intermediate in the development of peptide-based drugs, particularly those targeting protein-protein interactions. The Fmoc group, in particular, was noted for its utility in solid-phase peptide synthesis (SPPS), enabling efficient deprotection and coupling steps.

Further investigations into the biological activity of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid have revealed its potential as a modulator of enzymatic activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit inhibitory effects on specific proteases involved in inflammatory pathways. These findings suggest its applicability in designing anti-inflammatory agents with improved selectivity and reduced off-target effects.

In addition to its therapeutic potential, the compound has also been explored for its use in bioconjugation strategies. Researchers have utilized its reactive functional groups to attach fluorescent labels or other payloads, facilitating the study of cellular uptake and distribution. This approach has been particularly valuable in the development of imaging probes for diagnostic applications.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this promising molecule.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1H-pyrrol-2-yl)propanamidomethyl}butanoic acid (CAS: 2171765-69-6) represents a multifaceted tool in chemical biology and drug discovery. Its applications span from peptide synthesis to therapeutic development, underscoring its importance in advancing biomedical research. Future studies will likely focus on optimizing its properties and expanding its utility in clinical settings.